Cas no 717822-21-4 (1H-Pyrrole, 3-[1,1'-biphenyl]-4-yl-2,5-dihydro-)

• Product name: 1H-Pyrrole, 3-[1,1'-biphenyl]-4-yl-2,5-dihydro-
• CAS No: 717822-21-4
• MF: C₁₆H₁₅N
• MW: 221.297
• CID: 545079
• PubChem ID: 16005224

1H-Pyrrole, 3-[1,1'-biphenyl]-4-yl-2,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-[1,1'-biphenyl]-4-yl-2,5-dihydro-
• 3-(4-phenylphenyl)-2,5-dihydro-1H-pyrrole
• AKOS020902967
• SCHEMBL14085313
• 717822-21-4
• 3-([1,1'-Biphenyl]-4-yl)-2,5-dihydro-1H-pyrrole
• DTXSID60580994

• Inchi： InChI=1S/C16H15N/c1-2-4-13(5-3-1)14-6-8-15(9-7-14)16-10-11-17-12-16/h1-10,17H,11-12H2
• InChI Key： FXZPGAKQYQOSOM-UHFFFAOYSA-N
• SMILES： C1C=C(CN1)C2=CC=C(C=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 221.12055
• Monoisotopic Mass: 221.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03